Cas no 13844-89-8 (potassium tetranitropalladate(ii))

• Product Name: potassium tetranitropalladate(ii)
• CAS No: 13844-89-8
• MF: K₂N₄O₈Pd
• MW: 368.638599395752
• MDL: MFCD00049788
• CID: 87192
• PubChem ID: 18763730
• Update Time: 2025-11-02

potassium tetranitropalladate(ii) Chemical and Physical Properties

Names and Identifiers

• potassium tetranitropalladate(ii)
• dipotassium,palladium,tetranitrite
• Potassium Tetra (nitrite) Palladate (II)
• Potassium tetranitropalladate
• Palladate(2-),tetrakis(nitrito-kN)-,potassium (1:2),(SP-4-1)
• Dipotassium tetranitropalladate
• potassium tetranitropalladium(II)
• Potassium pentachlororhodate(III) hydrate
• dipotassium tetrakis(nitrito-N)palladate(2-)
• dipotassium,(sp-4-1)-palladate(2-tetrakis(nitrito-n)-
• Pd28.9%
• Potassium tetranitropalladate(II), Pd 28.9%
• Potassium tetranitropalladate(II), Pd 28.3% min
• 13844-89-8
• dipotassium;palladium;tetranitrite
• MFCD00049788

• MDL： MFCD00049788
• Inchi： 1S/2K.4HNO2.Pd/c;;4*2-1-3;/h;;4*(H,2,3);/q2*+1;;;;;/p-4
• InChI Key： QZDIEKDUJYMSIK-UHFFFAOYSA-J
• SMILES： [Pd].[K+].[K+].[O-]N=O.[O-]N=O.[O-]N=O.[O-]N=O

Computed Properties

• Exact Mass: 367.80300
• Monoisotopic Mass: 367.80251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 59.1
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -2
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 210Ų

Experimental Properties

• Color/Form: Yellow crystals
• Density: g/cm3
• Melting Point: 310°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 195.26000
• LogP: 1.00240
• Solubility: Soluble

potassium tetranitropalladate(ii) Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38

Additional information on potassium tetranitropalladate(ii)

Potassium Tetranitropalladate(II) (CAS No. 13844-89-8): Properties, Applications, and Market Insights

Potassium tetranitropalladate(II) (CAS No. 13844-89-8) is a specialized inorganic compound with significant importance in various scientific and industrial applications. This compound, often referred to as potassium palladium nitrate, is a key material in catalysis, materials science, and advanced research. Its unique chemical properties make it a valuable reagent in both academic and industrial settings.

The chemical formula of potassium tetranitropalladate(II) is K₂[Pd(NO₂)₄], and it is known for its distinctive yellow crystalline appearance. This compound is highly soluble in water, which enhances its utility in aqueous-phase reactions. Researchers and engineers often seek potassium tetranitropalladate(II) solutions for their projects due to the compound's stability and reactivity under controlled conditions.

One of the most prominent applications of potassium tetranitropalladate(II) is in the field of homogeneous catalysis. Palladium-based catalysts are widely used in cross-coupling reactions, such as the Suzuki-Miyaura and Heck reactions, which are essential for pharmaceutical synthesis and fine chemical production. The demand for high-purity potassium tetranitropalladate(II) has surged in recent years, driven by advancements in drug discovery and green chemistry initiatives.

In addition to catalysis, potassium tetranitropalladate(II) plays a critical role in materials science. It is employed in the synthesis of palladium nanoparticles, which are used in sensors, electronics, and renewable energy technologies. The compound's ability to serve as a precursor for palladium-based nanomaterials has made it a focal point for researchers exploring next-generation technologies like hydrogen fuel cells and carbon capture systems.

The market for potassium tetranitropalladate(II) is influenced by several factors, including the growing emphasis on sustainable chemistry and the increasing adoption of palladium in industrial processes. Companies specializing in specialty chemicals are investing in scalable production methods to meet the rising demand. Furthermore, the compound's role in environmental remediation—such as in the degradation of pollutants—has garnered attention from policymakers and environmental scientists alike.

For laboratories and industrial users, sourcing high-quality potassium tetranitropalladate(II) is crucial. The compound must meet stringent purity standards to ensure consistent performance in sensitive applications. Suppliers often provide detailed technical data sheets and certificates of analysis to verify the quality of their products. Researchers are also increasingly interested in the safety and handling guidelines for this compound, as proper storage and usage are essential to maintaining its integrity.

Looking ahead, the future of potassium tetranitropalladate(II) appears promising, with ongoing research exploring its potential in emerging fields like nanomedicine and smart materials. As the scientific community continues to uncover new applications, the demand for this versatile compound is expected to grow. Whether in academia or industry, potassium tetranitropalladate(II) remains a cornerstone of modern chemistry and innovation.